Cas no 1632286-17-9 (1-Amino-3-methyl-8H-indeno[1,2-c]thiophen-8-one)

• Product Name: 1-Amino-3-methyl-8H-indeno[1,2-c]thiophen-8-one
• CAS No: 1632286-17-9
• MF: C₁₂H₉NOS
• MW: 215.270961523056
• CID: 3162832
• PubChem ID: 86280379
• Update Time: 2025-06-26

1-Amino-3-methyl-8H-indeno[1,2-c]thiophen-8-one Chemical and Physical Properties

Names and Identifiers

• 1-Amino-3-methyl-8H-indeno[1,2-c]thiophen-8-one
• 1632286-17-9
• AKOS024465063

• Inchi： 1S/C12H9NOS/c1-6-9-7-4-2-3-5-8(7)11(14)10(9)12(13)15-6/h2-5H,13H2,1H3
• InChI Key： HTLQAIWUMFWQFX-UHFFFAOYSA-N
• SMILES： S1C(=C2C(C3C=CC=CC=3C2=C1C)=O)N

Computed Properties

• Exact Mass: 215.04048508Da
• Monoisotopic Mass: 215.04048508Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 71.3Ų

Additional information on 1-Amino-3-methyl-8H-indeno[1,2-c]thiophen-8-one

1-Amino-3-methyl-8H-indeno[1,2-c]thiophen-8-one: A Comprehensive Overview

The compound 1-Amino-3-methyl-8H-indeno[1,2-c]thiophen-8-one (CAS No: 1632286-17-9) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of indeno-thiophene derivatives, which are known for their unique electronic properties and potential applications in advanced materials. The indeno[1,2-c]thiophene core of this molecule is a fused bicyclic structure consisting of an indene ring and a thiophene ring, which contributes to its distinctive reactivity and stability.

Recent studies have highlighted the importance of indeno-thiophene derivatives in the development of novel materials for optoelectronic applications. For instance, researchers have explored the use of 1-Amino-3-methyl-8H-indeno[1,2-c]thiophen-8-one in the synthesis of organic semiconductors due to its ability to form stable charge transfer complexes. These complexes are crucial for applications such as organic photovoltaics (OPVs) and organic light-emitting diodes (OLEDs), where efficient charge separation and transport are essential.

The presence of the amino group (-NH2) at position 1 and the methyl group (-CH3) at position 3 introduces additional functionality to this molecule. The amino group is known to enhance solubility and improve intermolecular interactions, making it easier to process into thin films for device applications. Meanwhile, the methyl group contributes to steric effects, which can influence the molecular packing and overall electronic properties of the material.

From a synthetic perspective, 1-Amino-3-methyl-8H-indeno[1,2-c]thiophen-8-one can be prepared through various routes, including cyclization reactions of appropriate precursors. One notable method involves the condensation of an amino-containing aldehyde with a suitable thioester or thioketone under thermal or catalytic conditions. This approach not only allows for the construction of the indeno-thiophene framework but also enables fine-tuning of substituents to optimize material properties.

In terms of structural characterization, modern analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the precise arrangement of atoms within this molecule. For example, high-resolution NMR studies have provided insights into the electronic environment around the amino and methyl groups, as well as their spatial orientation relative to the indeno-thiophene core.

The optical properties of 1-Amino-3-methyl-8H-indeno[1,2-c]thiophen-8-one have also been extensively studied using UV-vis spectroscopy and fluorescence measurements. These studies reveal that the molecule exhibits strong absorption in the visible region, which is attributed to its conjugated π-system. This property makes it a promising candidate for applications in light-harvesting devices and sensors.

Furthermore, computational chemistry methods such as density functional theory (DFT) have been employed to investigate the electronic structure and reactivity of this compound. DFT calculations have shown that the amino group significantly affects the energy levels of the molecule, making it more amenable to electron donation or acceptance depending on its environment.

In conclusion, 1-Amino-3-methyl-8H-indeno[1,2-c]thiophen-8-one is a versatile compound with a rich structural diversity and a wide range of potential applications in materials science and beyond. As research continues to uncover new properties and functionalities of this molecule, it is likely to play an increasingly important role in advancing technologies that rely on high-performance organic materials.